Cas no 1261995-23-6 (5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261995-23-6
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322687
• CID: 2768241
• PubChem ID: 53228506
• Update Time: 2025-04-21

5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90692039
• 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• MFCD18322687
• 5-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• 1261995-23-6
• 4'-Chloro-4-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322687
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-6-8(2-4-12(10)16)9-3-5-13(17)11(7-9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： POVPVEJFXXLGFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls